Cas no 2089648-83-7 (Methyl 7-bromo-1-benzofuran-3-carboxylate)

• Product Name: Methyl 7-bromo-1-benzofuran-3-carboxylate
• CAS No: 2089648-83-7
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• CID: 5296299
• Update Time: 2025-08-04

Methyl 7-bromo-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-bromo-1-benzofuran-3-carboxylate

• Inchi： 1S/C10H7BrO3/c1-13-10(12)7-5-14-9-6(7)3-2-4-8(9)11/h2-5H,1H3
• InChI Key： SCKOGNBHZWBHCF-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=CC=C2C(C(OC)=O)=C1

Additional information on Methyl 7-bromo-1-benzofuran-3-carboxylate

Methyl 7-bromo-1-benzofuran-3-carboxylate (CAS No. 2089648-83-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 7-bromo-1-benzofuran-3-carboxylate (CAS No. 2089648-83-7) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, characterized by a benzofuran core substituted with a bromine atom at the 7-position and a carboxylate ester at the 3-position, make it a valuable building block for medicinal chemists. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in drug development, highlighting its relevance in contemporary research.

The molecular structure of Methyl 7-bromo-1-benzofuran-3-carboxylate encompasses a benzofuran scaffold, which is a fused heterocyclic system consisting of a benzene ring and a furan ring. The presence of a bromine atom at the 7-position enhances its reactivity, making it susceptible to various substitution reactions such as Suzuki-Miyaura cross-coupling, Heck reaction, and nucleophilic aromatic substitution. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design.

The carboxylate ester group at the 3-position of the benzofuran ring introduces additional functionalization possibilities. This ester can be hydrolyzed to the corresponding carboxylic acid or converted into other derivatives like amides or esters, depending on the synthetic needs. Such versatility is particularly advantageous in medicinal chemistry, where rapid and efficient access to diverse analogues is essential for optimizing pharmacological properties.

In recent years, Methyl 7-bromo-1-benzofuran-3-carboxylate has garnered attention due to its role in the synthesis of molecules with potential therapeutic applications. For instance, studies have demonstrated its utility in constructing scaffolds that mimic natural products with known biological activities. The benzofuran core is a common motif in many bioactive compounds, including those with anti-inflammatory, antimicrobial, and anticancer properties. By leveraging the reactivity of the bromine and ester groups, researchers can systematically modify these scaffolds to explore new chemical space and identify novel lead compounds.

One notable application of Methyl 7-bromo-1-benzofuran-3-carboxylate is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing inhibitors that target specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The benzofuran scaffold has been shown to interact favorably with kinase active sites due to its ability to form hydrogen bonds and hydrophobic interactions with key residues. The bromine atom at the 7-position allows for further derivatization to optimize binding affinity and selectivity.

Furthermore, the compound has been utilized in the synthesis of molecules with potential neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress. Small molecules that can interfere with these processes have been explored as potential therapeutics. The structural features of Methyl 7-bromo-1-benzofuran-3-carboxylate make it a suitable candidate for designing such molecules by allowing modifications that can target specific pathological mechanisms.

The synthetic routes to Methyl 7-bromo-1-benzofuran-3-carboxylate typically involve multi-step organic transformations starting from readily available precursors. A common approach involves the bromination of a substituted benzofuran followed by esterification. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the bromine atom at the desired position if an aryl halide precursor is available. These synthetic strategies highlight the compound's accessibility and its suitability for large-scale production when needed.

The purity and quality of Methyl 7-bromo-1-benzofuran-3-carboxylate are crucial for its application in pharmaceutical research. High-purity compounds ensure reliable results in downstream experiments such as biological assays and structural determinations. Therefore, manufacturers often implement stringent purification protocols to meet the demands of research institutions and pharmaceutical companies. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are commonly used to confirm the identity and purity of the compound.

The growing interest in green chemistry has also influenced the synthesis of Methyl 7-bromo-1-benzofuran-3-carboxylate. Researchers are increasingly adopting solvent-free reactions, catalytic methods with high turnover numbers, and renewable feedstocks to minimize environmental impact. Such approaches not only align with regulatory requirements but also enhance cost-effectiveness by reducing waste generation and energy consumption.

In conclusion, Methyl 7-bromo-1-benzofuran-3-carboxylate (CAS No. 2089648-83-7) is a versatile intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features enable diverse functionalization strategies, making it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. The compound's applications span across various therapeutic areas, including oncology and neurology, underscoring its significance in contemporary drug discovery efforts.